Pirlimycin hydrochloride

• CAS No.: 78822-40-9
• Product Name: Pirlimycin hydrochloride
• Molecular Formula: C17H32Cl2N2O5S
• Molecular Weight: 447.4 g/mol
• IUPAC Name: (2S,4R)-N-[(1S,2S)-2-chloro-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-4-ethylpiperidine-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C17H31ClN2O5S.ClH/c1-4-9-5-6-19-10(7-9)16(24)20-11(8(2)18)15-13(22)12(21)14(23)17(25-15)26-3;/h8-15,17,19,21-23H,4-7H2,1-3H3,(H,20,24);1H/t8-,9+,10-,11+,12-,13+,14+,15+,17+;/m0./s1
• Standard InChIKey: DPVJWUUBZWFDPG-XEDDUELXSA-N
• Isomeric SMILES: CC[C@@H]1CCN[C@@H](C1)C(=O)N[C@@H]([C@@H]2[C@@H]([C@@H]([C@H]([C@H](O2)SC)O)O)O)[C@H](C)Cl.Cl
• SMILES: CCC1CCNC(C1)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)Cl.Cl
• Canonical SMILES: CCC1CCNC(C1)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)Cl.Cl
• Appearance: White solid
• Description: Pirlimycin Hydrochloride is the hydrochloride salt form of pirlimycin, a derivative of clindamycin with a 6-membered ring replacing clindamycin's 5-membered ring. Compared to clindimycin, pirlimycin has increased activity against gram-positive bacteria, including Staphylococcus aureus and coagulase negative species of Staphylococcus and Streptococcus. This agent is primarily used in the treatment of mastitis in cattle.
• Synonyms: cis-4-ethyl-L-picecolic acid amide of 7-deoxy-7(S)chloromethylthio lincosaminide hydrochloride; pirlimycin; pirlimycin monohydrochloride monohydrate, (2S-cis)-isomer; pirlimycin monohydrochloride, (2R-cis)-isomer; U 57930E; U-57930E
• Reference: In vitro activity of U-57930E, a new clindamycin analog, against aerobic gram-positive bacteria. Ahonkhai V.I. et al. Antimicrob. Agents Chemother. 1982, 21, 902.
• PubChem Compound: 115329
• Last Modified: Nov 11 2021